Cas no 923141-46-2 ({[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate)

{[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate is a specialized organic compound featuring a thiazolidinedione moiety linked to a 6-chloropyridine carboxylate ester. Its unique structure combines a heterocyclic dione with a chlorinated pyridine backbone, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The presence of both carbamoyl and ester functional groups enhances its reactivity, enabling selective modifications for targeted applications. This compound is particularly useful in the synthesis of bioactive molecules, offering potential utility in the development of enzyme inhibitors or receptor modulators. Its well-defined chemical properties and stability under controlled conditions make it suitable for precision synthesis and research applications.

{[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate structure

923141-46-2 structure

Product Name:{[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate

CAS No:923141-46-2

MF:C₁₃H₁₂ClN₃O₅S

MW:357.769480705261

CID:6205730

PubChem ID:8017495

Update Time:2025-06-14

{[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 923141-46-2
- {[2-(2,4-dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate
- Z18369985
- AKOS033613105
- EN300-26605126
- {[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate
- Inchi： 1S/C13H12ClN3O5S/c14-9-2-1-8(5-16-9)12(20)22-6-10(18)15-3-4-17-11(19)7-23-13(17)21/h1-2,5H,3-4,6-7H2,(H,15,18)
- InChI Key： VXDPSJIKGAOOPH-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C=N1)C(=O)OCC(NCCN1C(=O)SCC1=O)=O

Computed Properties

Exact Mass: 357.0186194g/mol
Monoisotopic Mass: 357.0186194g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 23
Rotatable Bond Count: 7
Complexity: 504
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 131Å²

{[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26605126-0.05g	{[2-(2,4-dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate	923141-46-2	95.0%	0.05g	$212.0	2025-03-20

{[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate Related Literature

1. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

Related Categories

Additional information on {[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate

Recent Advances in the Study of {[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate (CAS: 923141-46-2)

The compound {[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate (CAS: 923141-46-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the role of this compound as a potent modulator of specific biological pathways. Its unique chemical structure, featuring a thiazolidinedione moiety linked to a chloropyridine carboxylate, suggests potential interactions with key enzymes and receptors involved in metabolic and inflammatory processes. Researchers have employed advanced computational and experimental techniques to elucidate its binding affinities and pharmacological properties.

One of the most notable findings is the compound's ability to inhibit certain kinases and proteases, which are critical targets in the treatment of diseases such as cancer and diabetes. In vitro and in vivo studies have demonstrated its efficacy in reducing oxidative stress and inflammation, making it a promising candidate for further drug development. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been investigated to assess its suitability for clinical applications.

The synthesis of {[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate has been optimized to improve yield and purity. Recent advancements in green chemistry have also been applied to reduce the environmental impact of its production. These improvements are crucial for scaling up manufacturing processes and ensuring consistent quality for preclinical and clinical studies.

In conclusion, the compound 923141-46-2 represents a promising avenue for therapeutic intervention, with ongoing research exploring its full potential. Future studies will likely focus on optimizing its structure-activity relationships, conducting more extensive preclinical trials, and identifying potential combination therapies. The insights gained from these efforts could pave the way for novel treatments in areas of unmet medical need.